Cas no 717904-64-8 (1-4-(4-aminobenzenesulfonyl)piperazin-1-ylethan-1-one)

• Product Name: 1-4-(4-aminobenzenesulfonyl)piperazin-1-ylethan-1-one
• CAS No: 717904-64-8
• MF: C₁₂H₁₇N₃O₃S
• MW: 283.34668135643
• MDL: MFCD04116840
• CID: 3030005
• PubChem ID: 2051819
• Update Time: 2025-04-21

1-4-(4-aminobenzenesulfonyl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[(4-ACETYLPIPERAZIN-1-YL)SULFONYL]ANILINE
• 1-4-(4-aminobenzenesulfonyl)piperazin-1-ylethan-1-one
• SCHEMBL25920693
• 1-[4-(4-aminobenzenesulfonyl)piperazin-1-yl]ethan-1-one
• 1-[4-(4-aminophenyl)sulfonylpiperazin-1-yl]ethanone
• 1-(4-((4-aminophenyl)sulfonyl)piperazin-1-yl)ethan-1-one
• F1929-1240
• (4-[(4-Acetylpiperazin-1-yl)sulfonyl]phenyl)amine
• A1-07542
• EN300-237795
• AKOS000142872
• 717904-64-8
• {4-[(4-acetylpiperazin-1-yl)sulfonyl]phenyl}amine
• CS-0272196

• MDL： MFCD04116840
• Inchi： 1S/C12H17N3O3S/c1-10(16)14-6-8-15(9-7-14)19(17,18)12-4-2-11(13)3-5-12/h2-5H,6-9,13H2,1H3
• InChI Key： MPDNYJOKCYJLPU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(N1CCN(C(C)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 283.09906259Da
• Monoisotopic Mass: 283.09906259Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 92.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides